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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-ethoxypyridine

Cat. No.: B024689

An In-depth Technical Guide to 5-
(Chloromethyl)-2-ethoxypyridine

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and applications of 5-(Chloromethyl)-2-ethoxypyridine. The
information is intended for researchers, scientists, and professionals in the field of drug
development and fine chemical synthesis.

Physical and Chemical Properties

5-(Chloromethyl)-2-ethoxypyridine is a pyridine derivative characterized by a reactive
chloromethyl group at the 5-position and an electron-donating ethoxy group at the 2-position.[1]
These features make it a valuable intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 5-(Chloromethyl)-2-ethoxypyridine
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Property Value Source(s)
5-(Chloromethyl)-2-

IUPAC Name . [1]
ethoxypyridine

CAS Number 101990-71-0 [11[2]

Molecular Formula CsH10CINO [11[2]

Molecular Weight 171.62 g/mol [1][2]

SMILES CCOclccc(CClyenl [2]
AVPYKWBMFYRNSF-

InChl Key [1]

UHFFFAOYSA-N

Chemical Synthesis

Several synthetic routes have been developed for the preparation of 5-(Chloromethyl)-2-
ethoxypyridine, each with distinct advantages and disadvantages.

Protocol 2.1: Chloromethylation of 2-Ethoxypyridine

This direct approach involves the electrophilic substitution of 2-ethoxypyridine to introduce a
chloromethyl group.[1]

» Reagents: 2-ethoxypyridine, formaldehyde, hydrochloric acid.[1]

o Procedure: 2-ethoxypyridine is reacted with formaldehyde and hydrochloric acid under acidic
conditions.[1] The reaction introduces the chloromethyl group, primarily at the 5-position of
the pyridine ring.[1] Careful control of reaction conditions is necessary to optimize yield and
minimize side products.

Protocol 2.2: Selective Chlorination of 2-Ethoxy-5-methylpyridine

This method involves the direct chlorination of the methyl group of 2-ethoxy-5-methylpyridine.

[1]

» Reagents: 2-ethoxy-5-methylpyridine, chlorine gas.[1]
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e Solvent: N,N-dimethylformamide (DMF) is a suitable solvent for this reaction.[1]

e Procedure: Chlorine gas is bubbled through a solution of 2-ethoxy-5-methylpyridine in DMF.
[1] The reaction conditions must be carefully controlled to prevent over-chlorination and
ensure selectivity for the methyl group.[1]

Protocol 2.3: Nucleophilic Aromatic Substitution

This route utilizes 2-chloro-5-chloromethylpyridine as a precursor and introduces the ethoxy
group via nucleophilic substitution.[1]

e Reagents: 2-chloro-5-chloromethylpyridine, sodium ethoxide (NaOEt).[1]
e Solvent: Dimethyl sulfoxide (DMSO).[1]

e Procedure: 2-chloro-5-chloromethylpyridine is reacted with sodium ethoxide in DMSO.[1] The
reaction typically requires elevated temperatures, around 100°C, for the ethoxy group to
effectively displace the chlorine atom at the 2-position of the pyridine ring.[1]

Protocol 2.4: Transformation from (2-ethoxy-5-pyridinyl)methanol
This alternative synthesis starts with the corresponding hydroxymethyl derivative.[1]

» Reagents: (2-ethoxy-5-pyridinyl)methanol, a suitable chlorinating agent (e.g., thionyl
chloride, phosphorus oxychloride).

e Procedure: The hydroxyl group of (2-ethoxy-5-pyridinyl)methanol is converted to a chloro
group using a standard chlorinating agent.[1] This transformation provides a versatile method
for preparing the target compound from a readily available precursor.[1]

Caption: Synthetic routes to 5-(Chloromethyl)-2-ethoxypyridine.

Chemical Reactivity

The primary site of reactivity in 5-(Chloromethyl)-2-ethoxypyridine is the chloromethyl group,
which is susceptible to nucleophilic substitution reactions.[1] This reactivity allows for the
introduction of a wide range of functional groups onto the pyridine core, making it a versatile
building block in organic synthesis.[1]
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3.1. Nucleophilic Substitution Reactions

The chlorine atom of the chloromethyl group can be readily displaced by various nucleophiles.

[1]

e Amines: Reaction with amines yields the corresponding aminomethylpyridines.[1]

e Thiols: Thiols react to form thioether linkages.[1]

 Alcohols/Alkoxides: Alcohols or alkoxides can displace the chloride to form ether linkages.[1]
3.2. Other Transformations

The chloromethyl group can also undergo other chemical modifications:

o Oxidation: The chloromethyl group can be oxidized to the corresponding aldehyde or
carboxylic acid derivatives.[1]

e Reduction: The chloromethyl group can be reduced to a methyl group.[1]

Caption: Workflow for a nucleophilic substitution reaction.

Applications

5-(Chloromethyl)-2-ethoxypyridine is primarily used as a key intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its
bifunctional nature, with both a reactive site and a modifiable pyridine core, allows for the
construction of diverse molecular architectures. The related compound, 2-chloro-5-
chloromethylpyridine, is a vital intermediate in the production of neonicotinoid insecticides.[1]

Safety Information

While a specific safety data sheet for 5-(Chloromethyl)-2-ethoxypyridine is not readily
available in the provided search results, data for structurally similar compounds, such as 2-
chloro-5-(chloromethyl)pyridine, indicate potential hazards.

e Hazards: Similar compounds are harmful if swallowed, may cause skin irritation, and can
lead to serious eye irritation or damage.[3][4] They may also cause respiratory irritation.[3]
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e Precautions: Standard laboratory safety protocols should be followed. This includes working
in a well-ventilated area or under a chemical fume hood, and wearing appropriate personal
protective equipment (PPE).[5][6]

o Personal Protective Equipment: Recommended PPE includes safety glasses or goggles,
chemical-resistant gloves, and a lab coat.[5][6][7] In case of dust formation or inadequate
ventilation, respiratory protection may be necessary.[4][6]

o First Aid: In case of contact, immediately flush the affected area with plenty of water.[3][5] If
inhaled, move to fresh air.[5] Seek medical attention if symptoms persist.[3][7]

Disclaimer: This information is for educational purposes only. Always consult the specific Safety
Data Sheet (SDS) for the compound before handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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